Cas no 2138174-82-8 (Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine)

• Product Name: Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine
• CAS No: 2138174-82-8
• MF: C₁₅H₂₄IN
• MW: 345.262236595154
• CID: 6547012
• PubChem ID: 165749486
• Update Time: 2025-06-11

Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• 2138174-82-8
• ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine
• EN300-740728
• Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine

• Inchi： 1S/C15H24IN/c1-6-17(9-11(2)3)10-14-7-13(5)15(16)8-12(14)4/h7-8,11H,6,9-10H2,1-5H3
• InChI Key： WGHMOGFFKBNSNI-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C=C1C)CN(CC)CC(C)C

Computed Properties

• Exact Mass: 345.09535g/mol
• Monoisotopic Mass: 345.09535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 3.2Ų

Additional information on Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine

Research Brief on Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine (CAS: 2138174-82-8)

Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine (CAS: 2138174-82-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including an iodine-substituted aromatic ring and an amine functional group, has shown potential in various pharmacological applications. Recent studies have focused on its synthesis, characterization, and preliminary biological evaluations, aiming to explore its therapeutic potential.

The synthesis of Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine involves a multi-step organic synthesis process, starting from commercially available precursors. Key steps include the iodination of the aromatic ring, followed by the introduction of the amine moiety. The compound has been characterized using advanced spectroscopic techniques such as NMR, MS, and HPLC, confirming its high purity and structural integrity. These synthetic and analytical efforts have laid a solid foundation for further biological studies.

Preliminary biological evaluations have revealed that Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine exhibits moderate activity against certain enzyme targets, particularly those involved in neurodegenerative diseases and cancer. For instance, in vitro assays have demonstrated its inhibitory effects on specific kinases and proteases, suggesting its potential as a lead compound for drug development. However, further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties.

In addition to its potential therapeutic applications, Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine has also been explored as a chemical probe in biological research. Its ability to selectively interact with certain biomolecules makes it a valuable tool for studying cellular pathways and molecular interactions. Researchers have utilized this compound in proteomics and metabolomics studies to identify novel drug targets and biomarkers.

Despite these promising findings, several challenges remain in the development of Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine as a therapeutic agent. Issues such as solubility, stability, and bioavailability need to be addressed through structural modifications and formulation strategies. Moreover, comprehensive toxicological and pharmacokinetic studies are essential to assess its safety and efficacy in vivo.

In conclusion, Ethyl[(4-iodo-2,5-dimethylphenyl)methyl](2-methylpropyl)amine (CAS: 2138174-82-8) represents a promising candidate for further research in chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant continued investigation to fully realize its therapeutic potential. Future studies should focus on optimizing its properties, elucidating its mechanism of action, and evaluating its efficacy in relevant disease models.